N-(3-hydroxypropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(3-hydroxypropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C10H15N3O3/c14-5-1-3-11-9(15)8-7-12-13-4-2-6-16-10(8)13/h7,14H,1-6H2,(H,11,15)
• InChI Key: YAGBZHCSNJRJDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)NCCCO)OC1
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• CAS No.: 1421530-62-2

Description

The compound “N-(3-hydroxypropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide” is a complex organic molecule. It contains a pyrazolo[5,1-b][1,3]oxazine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy and X-ray crystallography. Unfortunately, without specific data, I can’t provide a detailed analysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups and overall structure. For instance, the presence of the carboxamide group could impact the compound’s solubility and acidity.

Scientific Research Applications

Synthetic Pathways and Structural Analysis

Research on compounds structurally related to N-(3-hydroxypropyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide highlights the significance of 1,2-oxazines and related compounds in synthetic organic chemistry. These compounds can be synthesized through the dehydration of dihydro-oxazines, obtained from the cyclization of acyl-nitroso compounds. Such pathways underline the importance of oxazines as electrophiles in organic synthesis, offering insights into the synthesis and application of structurally related compounds in scientific research (Sainsbury, 1991).

Biological and Medicinal Applications

The research into pyrazolo[1,5-a]pyrimidine scaffolds, which share a similar heterocyclic nature to this compound, showcases a broad range of medicinal properties. These compounds have been found to exhibit anticancer, CNS agent, anti-infectious, anti-inflammatory, and diagnostic properties. This emphasizes the potential of such heterocyclic compounds in drug discovery and development (Cherukupalli et al., 2017).

Analytical and Environmental Applications

The study on sulfamethoxazole, a compound with functional groups similar to this compound, provides insights into the removal of organic pollutants using advanced oxidation processes (AOPs). This research outlines the significance of such compounds in understanding the environmental impact and remediation strategies for persistent organic pollutants (Prasannamedha & Kumar, 2020).

Catalysis and Material Science

The utilization of hybrid catalysts for the synthesis of pyrano[2,3-d]pyrimidine derivatives, which are structurally related to this compound, highlights their potential in material science. These catalysts offer efficient pathways for the development of compounds with significant applications in medicinal chemistry and material science, showcasing the interdisciplinary research involving such heterocyclic compounds (Parmar, Vala, & Patel, 2023).

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s worth noting that compounds with similar structures have been shown to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Similar compounds such as indole derivatives have been reported to possess various biological activities, indicating that they may affect a range of biochemical pathways .

Result of Action

Similar compounds have been shown to exhibit significant inhibitory effects on the growth of certain cells , suggesting that this compound may have similar effects.

Future Directions

Given the interest in heterocyclic compounds in medicinal chemistry, future research could involve synthesizing this compound and evaluating its biological activity. It could also involve further exploration of its physical and chemical properties, and potential applications.